Cas no 588720-48-3 (Pyrrolo[1,2-a]pyrazine-3-carboxylic acid hydrochloride)

• Product Name: Pyrrolo[1,2-a]pyrazine-3-carboxylic acid hydrochloride
• CAS No: 588720-48-3
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 1084046
• PubChem ID: 69607044
• Update Time: 2025-04-20

Pyrrolo[1,2-a]pyrazine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid hydrochloride
• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid hydrochloride (1:1)
• Pyrrolo[1,2-a]pyrazine-3-carboxylic acid, hydrochloride
• 588720-48-3
• SCHEMBL5917885
• KLJCBGXKKFQVKU-UHFFFAOYSA-N
• DB-404341
• pyrrolo[1,2-a]pyrazine-3-carboxylic acid;hydrochloride

• Inchi： 1S/C8H6N2O2.ClH/c11-8(12)7-5-10-3-1-2-6(10)4-9-7;/h1-5H,(H,11,12);1H
• InChI Key： KLJCBGXKKFQVKU-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN2C=CC=C2C=N1)=O

Computed Properties

• Exact Mass: 198.0196052g/mol
• Monoisotopic Mass: 198.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų